Cas no 61075-41-0 (N-(4-{[(2,4-diaminoquinazolin-6-yl)methyl](formyl)amino}benzoyl)glutamic acid)

• Product name: N-(4-{[(2,4-diaminoquinazolin-6-yl)methyl](formyl)amino}benzoyl)glutamic acid
• CAS No: 61075-41-0
• MF: C₂₂H₂₂N₆O₆
• MW: 466.44668
• CID: 953921
• PubChem ID: 324357

N-(4-{[(2,4-diaminoquinazolin-6-yl)methyl](formyl)amino}benzoyl)glutamic acid Chemical and Physical Properties

Names and Identifiers

• N-(4-{[(2,4-diaminoquinazolin-6-yl)methyl](formyl)amino}benzoyl)glutamic acid
• 2-[[4-[(2,4-diaminoquinazolin-6-yl)methyl-formylamino]benzoyl]amino]pentanedioic acid
• AC1L8ABN
• CHEBI:206866
• CHEMBL303654
• N-{4-[(2,4-diamino-quinazolin-6-ylmethyl)-formyl-amino]-benzoyl}-glutamic acid
• NSC289521
• 61075-41-0
• DTXSID40314875
• NSC-289521
• 2-{4-[(2,4-Diamino-quinazolin-6-ylmethyl)-formyl-amino]-benzoylamino}-pentanedioic acid
• BDBM50026276

• Inchi： InChI=1S/C22H22N6O6/c23-19-15-9-12(1-6-16(15)26-22(24)27-19)10-28(11-29)14-4-2-13(3-5-14)20(32)25-17(21(33)34)7-8-18(30)31/h1-6,9,11,17H,7-8,10H2,(H,25,32)(H,30,31)(H,33,34)(H4,23,24,26,27)
• InChI Key： WFKZHYAJLQEESN-UHFFFAOYSA-N
• SMILES： C1=CC(=CC=C1C(=O)NC(CCC(=O)O)C(=O)O)N(CC2=CC3=C(C=C2)N=C(N=C3N)N)C=O

Computed Properties

• Exact Mass: 466.16026
• Monoisotopic Mass: 466.16008244g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 34
• Rotatable Bond Count: 9
• Complexity: 745
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 202Ų

Experimental Properties

• PSA: 201.83
• LogP: 3.19420